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Compound of Interest

Compound Name:

Cat. No.:

Trisulfo-Cy5-Alkyne

B15553946

{ Get Quote

This document provides the core physicochemical properties of Trisulfo-Cy5-Alkyne, a

fluorescent dye commonly utilized in biological research for labeling and detection through click

chemistry.

Core Properties of Trisulfo-Cy5-Alkyne

Trisulfo-Cy5-Alkyne is a cyanine5 (Cy5) derivative containing an alkyne group for covalent

attachment to azide-modified molecules.[1][2][3] The presence of three sulfo- groups enhances

its water solubility.[4] The key quantitative properties of this compound are summarized below.

Property Value Reference
Molecular Weight (MW) 788 g/mol [11121[3]
Chemical Formula C37H45N3010S3 [1][2]13]

CAS Number 2055138-90-2 (11131141
Excitation Maximum (Aex) 647 nm [1]
Emission Maximum (Aem) 670 nm [1]

Extinction Coefficient

250,000 cm—iM—1

[1](21[3]

Purity

=295%

[1]

Solubility

Water, DMSO, DMF, DCM

[1]
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Methodology and Visualization

The query for a specific molecular weight does not lend itself to the creation of experimental
protocols or signaling pathway diagrams. The data presented are fundamental physicochemical
properties of the molecule, typically determined through methods such as mass spectrometry
and spectroscopy during the manufacturing and quality control processes by the supplier.

A logical workflow for using this compound in a research context is provided below. This
diagram illustrates the general steps involved in a click chemistry labeling experiment.
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Caption: General workflow for a copper-catalyzed click chemistry reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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